molecular formula C18H14N2O B4960264 7,8,13,13b-tetrahydro-5H-benzo[1,2]indolizino[8,7-b]indol-5-one CAS No. 65020-20-4

7,8,13,13b-tetrahydro-5H-benzo[1,2]indolizino[8,7-b]indol-5-one

Cat. No. B4960264
CAS RN: 65020-20-4
M. Wt: 274.3 g/mol
InChI Key: IYYMNCLQZDBJKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7,8,13,13b-tetrahydro-5H-benzo[1,2]indolizino[8,7-b]indol-5-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of the natural alkaloid, harmine, which has been used for centuries in traditional medicine. The synthesis of 7,8,13,13b-tetrahydro-5H-benzo[1,2]indolizino[8,7-b]indol-5-one has been achieved through various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis and Chemical Reactions

  • Chemical Transformations: The compound has been used in chemical transformations, such as the conversion into tetrahydro, dihydro, and dehydro esters using N-bromosuccinimide, indicating its utility in diverse chemical syntheses (Irikawa et al., 1989).
  • Synthesis of Derivatives: It serves as a base for synthesizing new tetracyclic derivatives like 9H,10H-indolizino[1,2-b]indole-1-ones, showcasing its potential in creating novel chemical entities (Bhattacharya et al., 2001).
  • Facile Synthesis: The compound has been utilized in the facile synthesis of indole alkaloid intermediates, indicating its importance in streamlining complex chemical syntheses (Fokas & Wang, 2008).

Crystallography and Structural Analysis

  • Crystal Structure Analysis: It has been analyzed for crystal structure, as in the case of Trichotomine dimethyl ester, which provides insights into molecular configuration and arrangement (Iijima & Irikawa, 1996).
  • Hirshfeld Surface Analysis: Studies have been conducted to analyze the molecular structure using Hirshfeld surface analysis, revealing intricate details about intermolecular interactions and molecular geometry (Geetha et al., 2017).

Applications in Biological and Pharmaceutical Research

  • Antitumor Activity: Research has explored its derivatives for antitumor activity, highlighting its potential in the development of new antineoplastic agents (Nguyen et al., 1990).
  • Pharmacological Potential: Derivatives of this compound have been examined for their pharmacological properties, such as acting as serotonin (5-HT3) receptor antagonists, which could be useful in treating conditions like irritable bowel syndrome and chemotherapy-induced nausea (Ohta et al., 1996).

Material Science and Photophysical Properties

  • Blue-Light Emitting Properties: Derivatives have been synthesized for their blue-light emitting properties, indicating potential applications in optoelectronic devices (Shen et al., 2007).

properties

IUPAC Name

10,20-diazapentacyclo[11.7.0.02,10.03,8.014,19]icosa-1(13),3,5,7,14,16,18-heptaen-9-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14N2O/c21-18-14-7-2-1-6-13(14)17-16-12(9-10-20(17)18)11-5-3-4-8-15(11)19-16/h1-8,17,19H,9-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IYYMNCLQZDBJKO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN2C(C3=CC=CC=C3C2=O)C4=C1C5=CC=CC=C5N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20302255
Record name 5,6,11b,12-Tetrahydro-6a,12-diaza-indeno[1,2-a]fluoren-7-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20302255
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

274.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5,6,11b,12-Tetrahydro-6a,12-diaza-indeno[1,2-a]fluoren-7-one

CAS RN

65020-20-4
Record name NSC149846
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=149846
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 5,6,11b,12-Tetrahydro-6a,12-diaza-indeno[1,2-a]fluoren-7-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20302255
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
7,8,13,13b-tetrahydro-5H-benzo[1,2]indolizino[8,7-b]indol-5-one
Reactant of Route 2
7,8,13,13b-tetrahydro-5H-benzo[1,2]indolizino[8,7-b]indol-5-one
Reactant of Route 3
7,8,13,13b-tetrahydro-5H-benzo[1,2]indolizino[8,7-b]indol-5-one
Reactant of Route 4
7,8,13,13b-tetrahydro-5H-benzo[1,2]indolizino[8,7-b]indol-5-one
Reactant of Route 5
7,8,13,13b-tetrahydro-5H-benzo[1,2]indolizino[8,7-b]indol-5-one
Reactant of Route 6
7,8,13,13b-tetrahydro-5H-benzo[1,2]indolizino[8,7-b]indol-5-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.